Cas no 28993-44-4 (1,4-Benzodioxin-2,3-diol, 2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-2,3-diol, 2,3-dihydro-
• CAS No: 28993-44-4
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 1437067
• PubChem ID: 3400888
• Update Time: 2025-04-20

1,4-Benzodioxin-2,3-diol, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2,3-diol, 2,3-dihydro-
• 2,3-dihydro-1,4-benzodioxine-2,3-diol
• 2,3-Dihydrobenzo[b][1,4]dioxine-2,3-diol
• 28993-44-4
• SCHEMBL3072276
• CS-0354498
• DTXSID90392143
• F8881-6932
• Z56761861
• AKOS026676752

• Inchi： 1S/C8H8O4/c9-7-8(10)12-6-4-2-1-3-5(6)11-7/h1-4,7-10H
• InChI Key： OXKPADVJDHHVHQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC(C1O)O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92